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Compound of Interest

Compound Name: Methyl 3-(3-pyridyl)propionate

Cat. No.: B1313091

Essential Safety and Handling Guide for Methyl
3-(3-pyridyl)propionate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Methyl 3-(3-pyridyl)propionate in a laboratory setting. The
information is compiled to ensure the safe handling of this chemical by researchers, scientists,
and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for Methyl 3-(3-pyridyl)propionate was not
located. The following guidance is based on the known properties of this chemical and safety
information for structurally related compounds, such as methyl propionate.[1] Users should
handle this chemical with caution and adhere to all standard laboratory safety practices.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against chemical exposure. The
following equipment must be worn at all times when handling Methyl 3-(3-pyridyl)propionate.
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PPE Category

Equipment

Standard/Specification

Eye & Face Protection

Safety glasses with side-
shields or tightly fitting safety
goggles. A face shield may be

required for splash hazards.

Conforming to EN 166 (EU) or
NIOSH (US) approved
standards.[2][3]

Skin Protection

Chemical-resistant, impervious
gloves (e.g., Butyl rubber). A
lab coat or chemical-resistant

apron is mandatory.

Inspect gloves for degradation

or punctures before each use.

[2]14]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[4] If exposure limits may be
exceeded, use a full-face
respirator with appropriate
cartridges (e.g., type ABEK).[2]
[3]

Respirators must be tested
and approved under
government standards like
NIOSH (US) or CEN (EV).[2]

Body Protection

A complete suit protecting
against chemicals or flame-
retardant antistatic protective
clothing may be necessary
depending on the scale of
work.[2]

Protective equipment must be
selected based on the
concentration and amount of
the hazardous substance at

the specific workplace.[2]

Operational Plan: Safe Handling and Storage

Adherence to the following procedures is critical to minimize exposure and ensure a safe

working environment.

Handling:

o Work in a properly operating chemical fume hood.[4]

» Avoid contact with skin and eyes, and avoid inhaling vapor or mist.[2][3]

o Use explosion-proof electrical, ventilating, and lighting equipment.[5][6]
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o Employ non-sparking tools and take precautionary measures against static discharge.[5][6]
All metal parts of the equipment must be grounded.[5]

e Wash hands thoroughly after handling and before breaks.[2]

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking in the handling
area.[2][5]

Storage:

Store in a cool, dry, and well-ventilated place.[2][5]

Keep containers tightly sealed and upright to prevent leakage.[2][4]

Store under an inert gas (nitrogen or Argon) at 2-8°C.[1]

Store away from incompatible materials such as strong oxidizing agents.[4][5]

First Aid Measures

Immediate and appropriate action is crucial in case of accidental exposure.
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Exposure Route First Aid Protocol

Move the person to fresh air at once.[7] If
) breathing has stopped or is difficult, provide
Inhalation . o ) )
artificial respiration or oxygen. Seek immediate

medical attention.[5][8]

Immediately remove all contaminated clothing.
) Flush the affected skin with plenty of soap and
Skin Contact ) o
water for at least 15 minutes.[7][8] If irritation

persists, get medical attention.[7]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[8] Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[5]

Do NOT induce vomiting.[8] If the person is
conscious, rinse their mouth with water and
) have them drink 2-4 cupfuls of water or milk.[8]
Ingestion . :
Never give anything by mouth to an
unconscious person.[8] Seek immediate medical

attention.[7]

Spill and Disposal Plan

Spill Containment and Cleanup:

Evacuate: Evacuate personnel from the spill area and ensure adequate ventilation.[3]

o Control Ignition Sources: Remove all sources of ignition (flames, sparks, hot surfaces).[9]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[2][10]

e Absorption: Absorb the spill with an inert, non-combustible material such as sand, diatomite,
or universal binders.[4]
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o Collection: Collect the absorbed material using non-sparking tools and place it into a
suitable, labeled container for disposal.[5]

» Decontamination: Clean the affected area thoroughly.
Disposal:
» Dispose of waste material in accordance with local, regional, and national regulations.[4]

e Do not mix with other waste.[10] Handle uncleaned containers as you would the product
itself.[10]

Chemical and Physical Properties

The following table summarizes available data for Methyl 3-(3-pyridyl)propionate and the
related compound Methyl propionate for reference.

Methyl 3-(3- Methyl Propionate (for
Property . . .
pyridyl)propionate comparison)
CAS Number 84199-98-4[1] 554-12-1[2]
Molecular Formula C9H11NO2[1] C4HB802[10]
Molecular Weight 165.19 g/mol [1] 88.11 g/mol [2]
Colorless to light yellow
Appearance o
Liquid[1]
Boiling Point 134°C @ 12mm Hg[1] 79°C[2]
) 1.086 + 0.06 g/cm? (Predicted)
Density
[1]
Flash Point 134°C / 12mm (Predicted)[1] 6.1°C (43.0°F) Closed Cup[11]
Storage Temp. 2-8°C, under inert gas[1] Store in a cool place[2]

Emergency Workflow: Chemical Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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